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Compound of Interest

Compound Name:
2-Ethoxy-propylamine

hydrochloride

CAS No.: 1184979-76-7

Cat. No.: B1387006

Get Quote

Executive Summary
2-Ethoxy-propylamine hydrochloride (CAS: 1184979-76-7) is a highly versatile aliphatic

ether amine salt, primarily utilized as a functional building block in pharmaceutical synthesis

and drug discovery[1]. Unlike traditional Material Safety Data Sheets (MSDS) that merely list

hazards in a vacuum, this whitepaper synthesizes physicochemical profiling with mechanistic

toxicology and actionable experimental workflows. By understanding the causality behind its

physical properties, researchers can optimize both safety protocols and synthetic yields.

Physicochemical Profiling & Structural Dynamics
The compound is characterized by a primary amine attached to a propyl chain, substituted with

an ethoxy group at the C2 position[1].

Causality of the Physical State
The formulation of this compound as a hydrochloride (HCl) salt is a deliberate chemical design

choice. Free aliphatic amines are prone to rapid oxidation, atmospheric carbon dioxide
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absorption (forming carbamates), and high volatility. The HCl salt ensures thermodynamic

stability, significantly increases shelf-life, and enhances aqueous solubility[2]. However, this

ionic nature inherently introduces hygroscopicity, dictating strict storage requirements.

Quantitative Physicochemical Data
The following table summarizes the core computational and physical properties critical for both

safety assessments and stoichiometric calculations[1][2]:

Property Value Structural Implication

CAS Number 1184979-76-7
Unique identifier for regulatory

compliance.

Molecular Formula C5H14ClNO (C5H13NO · HCl)

Indicates the 1:1 stoichiometry

of the amine to hydrochloric

acid.

Molecular Weight 139.62 g/mol
Essential for accurate molar

equivalents in synthesis.

Topological Polar Surface Area

(TPSA)
35.2 Å²

Predicts moderate membrane

permeability in downstream

drug design.

LogP (XLogP3-AA) ~0.17
Highly hydrophilic due to the

salt form and ether oxygen.

Hydrogen Bond Donors 2
Located on the primary

ammonium ion (-NH3+).

Hydrogen Bond Acceptors 2
Located at the ether oxygen

and amine nitrogen.

Mechanistic Toxicology & Safety Framework
A robust safety protocol requires understanding why a chemical is hazardous, transforming

compliance into an intuitive scientific practice.

Hazard Identification & Causality
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Skin and Eye Irritation (Category 2): The solid salt dissociates rapidly in ambient moisture or

physiological fluids (such as sweat or tears), leading to localized pH drops due to the

liberation of chloride ions. If buffered by biological tissues, the inherent nucleophilicity of the

free amine can disrupt lipid bilayers, causing severe irritation to the ocular mucosa and

epidermis.

Respiratory Toxicity: Dust generation during bulk transfer poses a risk of respiratory tract

irritation due to the deposition of acidic micro-particles in the alveoli.

Self-Validating Handling Protocols
Storage Integrity: Must be stored under an inert atmosphere (e.g., argon or nitrogen) in a

desiccator at 2-8°C[3]. Self-Validation Check: Before use, visually inspect the reagent. A shift

from a free-flowing powder to a clumpy, sticky, or glassy solid indicates moisture ingress and

potential degradation.

Personal Protective Equipment (PPE): Nitrile gloves (minimum 0.11 mm thickness to prevent

chemical permeation), safety goggles with side shields, and a P95 particulate respirator

when handling outside of a fume hood.
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Step-by-step safety and containment protocol for 2-ethoxy-propylamine hydrochloride spills.

Experimental Workflows: Synthetic Application
2-Ethoxy-propylamine hydrochloride is frequently used in medicinal chemistry to introduce

an ether-containing aliphatic side chain, often via amide bond formation or reductive amination.

Protocol: Amide Bond Formation via HATU Coupling
Mechanistic Rationale: Because the amine is protected as an HCl salt, it is non-nucleophilic. An

organic base must be added in excess to deprotonate the ammonium ion, generating the active

free amine in situ before it can attack the activated ester.
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Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve

1.0 equivalent of the target carboxylic acid in anhydrous N,N-Dimethylformamide (DMF) to

achieve a 0.2 M concentration.

Activation: Add 1.2 equivalents of HATU and 3.0 equivalents of N,N-Diisopropylethylamine

(DIPEA). Stir the mixture at room temperature for 15 minutes.

Causality Note: The excess DIPEA is critical. Exactly 1.0 equivalent is consumed to

neutralize the 2-ethoxy-propylamine hydrochloride, while the remaining 2.0 equivalents

facilitate the catalytic coupling cycle and maintain a basic environment.

Amine Addition: Add 1.1 equivalents of 2-ethoxy-propylamine hydrochloride[3]. Flush the

flask with nitrogen gas, seal, and stir for 4-12 hours at room temperature.

Workup (Self-Validating Purification): Quench the reaction with saturated aqueous NaHCO3.

Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with

5% aqueous LiCl (crucial for removing residual DMF) and brine.

Analytical Validation: Dry the organic layer over anhydrous Na2SO4, concentrate in vacuo,

and validate purity. Successful coupling is validated via LC-MS (presence of the [M+H]+

peak) and 1H-NMR (confirming the disappearance of the primary amine protons and the

downfield shift of the adjacent aliphatic protons).
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Workflow for amide coupling using 2-ethoxy-propylamine hydrochloride as a building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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